Cas no 1806360-20-2 (2-Bromo-1-(4-(chloromethyl)-3-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-(chloromethyl)-3-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1806360-20-2
• MF: C₁₁H₉BrClF₃OS
• MW: 361.60577082634
• CID: 4975979
• Update Time: 2025-10-31

2-Bromo-1-(4-(chloromethyl)-3-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-(chloromethyl)-3-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H9BrClF3OS/c1-6(12)10(17)7-2-3-8(5-13)9(4-7)18-11(14,15)16/h2-4,6H,5H2,1H3
• InChI Key： QPNVHZFVJBFBKZ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CCl)=C(C=1)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 4.9
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(4-(chloromethyl)-3-(trifluoromethylthio)phenyl)propan-1-one

Comprehensive Analysis of 2-Bromo-1-(4-(chloromethyl)-3-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806360-20-2)

The compound 2-Bromo-1-(4-(chloromethyl)-3-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806360-20-2) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. With its unique structural features, including a bromo substituent, a chloromethyl group, and a trifluoromethylthio moiety, this molecule serves as a versatile intermediate in the development of novel bioactive compounds. Its CAS number 1806360-20-2 is frequently searched in scientific databases, reflecting its relevance in contemporary chemical studies.

In recent years, the demand for trifluoromethylthio-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in drug design. The presence of the chloromethyl group in 2-Bromo-1-(4-(chloromethyl)-3-(trifluoromethylthio)phenyl)propan-1-one further expands its utility, enabling facile derivatization for targeted applications. Researchers often explore this compound's potential in cross-coupling reactions and click chemistry, aligning with the growing trend of modular synthesis in medicinal chemistry.

The compound's bromo functionality is particularly noteworthy, as it facilitates palladium-catalyzed reactions, a hot topic in modern organic synthesis. This attribute makes CAS No. 1806360-20-2 a valuable building block for constructing complex molecular architectures. Additionally, its trifluoromethylthio group has been linked to improved pharmacokinetic profiles, a key consideration in the development of next-generation therapeutics. These features have positioned this molecule as a subject of interest in AI-driven drug discovery platforms, where computational tools predict its reactivity and compatibility with various synthetic routes.

From an industrial perspective, 2-Bromo-1-(4-(chloromethyl)-3-(trifluoromethylthio)phenyl)propan-1-one is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic systems and solvent-free methodologies have been applied to its production, addressing environmental concerns while maintaining high yields. This aligns with the broader shift toward eco-friendly chemical manufacturing, a priority for regulatory bodies and industry stakeholders alike.

In summary, CAS No. 1806360-20-2 represents a convergence of structural ingenuity and practical applicability. Its role in advancing pharmaceutical research, material science, and catalysis underscores its importance in the scientific community. As researchers continue to explore its potential, this compound is poised to remain a focal point in the evolution of synthetic chemistry and drug development.